Cas no 1706447-52-0 ((3-Dimethylamino-piperidin-4-yl)-pyrrolidin-1-yl-methanone)

• Product Name: (3-Dimethylamino-piperidin-4-yl)-pyrrolidin-1-yl-methanone
• CAS No: 1706447-52-0
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 5161718
• Update Time: 2025-06-13

(3-Dimethylamino-piperidin-4-yl)-pyrrolidin-1-yl-methanone Chemical and Physical Properties

Names and Identifiers

• (3-Dimethylamino-piperidin-4-yl)-pyrrolidin-1-yl-methanone
• Methanone, [3-(dimethylamino)-4-piperidinyl]-1-pyrrolidinyl-

• Inchi： 1S/C12H23N3O/c1-14(2)11-9-13-6-5-10(11)12(16)15-7-3-4-8-15/h10-11,13H,3-9H2,1-2H3
• InChI Key： BMJMNEZCRSMWQM-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1N(C)C)(N1CCCC1)=O

Additional information on (3-Dimethylamino-piperidin-4-yl)-pyrrolidin-1-yl-methanone

Introduction to (3-Dimethylamino-piperidin-4-yl)-pyrrolidin-1-yl-methanone (CAS No. 1706447-52-0)

(3-Dimethylamino-piperidin-4-yl)-pyrrolidin-1-yl-methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number CAS No. 1706447-52-0, represents a promising candidate for further research and development in medicinal chemistry.

The molecular structure of this compound consists of a methanone core linked to two heterocyclic rings: a piperidine ring and a pyrrolidine ring. The presence of the 3-Dimethylamino-piperidin-4-yl group introduces a strong basic character to the molecule, which can be exploited in various pharmacological applications. This feature, combined with the electron-rich nature of the pyrrolidine ring, makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors. The structural motif of (3-Dimethylamino-piperidin-4-yl)-pyrrolidin-1-yl-methanone bears a strong resemblance to several known pharmacophores that have demonstrated efficacy in treating neurological disorders. Preliminary studies have suggested that this compound may exhibit properties similar to those of atypical antipsychotics and antidepressants, making it a valuable subject for further investigation.

The synthesis of (3-Dimethylamino-piperidin-4-yl)-pyrrolidin-1-yl-methanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 3-Dimethylamino-piperidin-4-yl group typically involves reductive amination or nucleophilic substitution reactions, while the attachment of the pyrrolidine ring can be achieved through condensation reactions with appropriate precursors. Advanced synthetic techniques such as transition metal catalysis have been employed to improve the efficiency and scalability of these reactions.

The pharmacological profile of this compound is currently under investigation in several academic and industrial laboratories. Initial in vitro studies have revealed that (3-Dimethylamino-piperidin-4-yl-pyrrolidin-1-yl-methanone) exhibits moderate affinity for certain serotonin receptors, suggesting potential therapeutic applications in conditions such as depression and anxiety disorders. Additionally, its interaction with dopamine receptors has been explored, indicating possible benefits in managing symptoms associated with Parkinson's disease.

The chemical stability and solubility profile of (3-Dimethylamino-piperidin-4-yl-pyrrolidin-1-yl-methanone) are critical factors that need to be carefully evaluated before considering its clinical translation. Computational studies have been conducted to predict the pharmacokinetic properties of this compound, which provide valuable insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have helped identify potential liabilities and optimize formulations for better bioavailability.

In conclusion, (3-Dimethylamino-piperidin-4-yl-pyrrolidin-1-yl-methanone) represents a fascinating molecule with significant potential in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of its biological activity and chemical behavior continues to evolve, this compound holds great promise for contributing to the discovery of novel therapeutic agents.